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Compound of Interest

Compound Name: Cobalt(2+);diiodide;dihydrate

Cat. No.: B082627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Cobalt(II)

iodide dihydrate. The information is intended to support laboratory personnel in minimizing risks

and ensuring a safe working environment when handling this compound.

Hazard Identification and Classification
Cobalt(II) iodide dihydrate is a hazardous substance that requires careful handling. It is

classified as harmful if swallowed, in contact with skin, or if inhaled.[1][2] It can cause skin and

eye irritation, and may lead to skin sensitization.[1][2][3] There is also evidence to suggest that

it may be a suspected mutagen.[3][4]

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. The classification for Cobalt(II) iodide is

summarized in the table below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[5][6]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[6]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[6]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[6]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[3][7]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects[3][7]

Carcinogenicity Category 1B H350: May cause cancer[3]

Reproductive Toxicity Category 1B
H360: May damage fertility or

the unborn child[8]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[6]

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Category 1
H410: Very toxic to aquatic life

with long lasting effects[8]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.
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Property Value

Molecular Formula CoI₂·2H₂O

Molecular Weight 348.77 g/mol

Appearance Black powder or crystals[6][7]

Odor Odorless[7]

Melting Point >515 °C (anhydrous)[1]

Boiling Point 570 °C (anhydrous)[6]

Density 5.45 g/mL at 25 °C (anhydrous)[1]

Solubility in Water 67.0 g/100 mL[6]

Stability
Stable under recommended storage conditions.

[1] Light sensitive and hygroscopic.[1][7]

Toxicological Information
While specific toxicological data for Cobalt(II) iodide dihydrate is limited, data from the closely

related compound, Cobalt(II) chloride, provides an indication of its potential toxicity. Prolonged

exposure to iodides may lead to skin rashes, headaches, and irritation of mucous membranes.

[1]

Toxicity Endpoint Value Species Note

Acute Oral Toxicity

(LD50)
537 mg/kg Rat

Data for Cobalt(II)

chloride[8]

Acute Dermal Toxicity

(LD50)
>2,000 mg/kg Rat

Data for Cobalt(II)

chloride[8]

Acute Inhalation

Toxicity (LC50)
No data available

Exposure Controls and Personal Protection
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To minimize exposure and ensure personnel safety, appropriate engineering controls and

personal protective equipment (PPE) must be utilized.

Engineering Controls
Ventilation: Work with Cobalt(II) iodide dihydrate should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to minimize the inhalation of dust.[1]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)
PPE Type Specifications

Eye/Face Protection Chemical safety goggles or a face shield.[1]

Skin Protection

- Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

[1]

- Body Protection
A lab coat or other protective clothing to prevent

skin contact.[1]

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved N95 or P1 respirator should

be worn.[1]

Safe Handling and Storage
Handling

Avoid contact with skin, eyes, and clothing.[1]

Avoid the formation of dust and aerosols.[1]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.
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Storage
Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Store under an inert gas due to its hygroscopic and light-sensitive nature.[1]

Store away from incompatible materials such as strong oxidizing agents.[1]

Experimental Protocols
The following are generalized protocols for common laboratory procedures involving Cobalt(II)

iodide dihydrate. These should be adapted to specific experimental needs and performed in

accordance with institutional safety guidelines.

Weighing and Transferring Cobalt(II) Iodide Dihydrate
Solid

Preparation:

Ensure all necessary PPE is worn (lab coat, gloves, safety goggles).

Perform the procedure within a chemical fume hood.

Designate a specific area for weighing and decontaminate it before and after use.

Procedure:

Use a clean, dry weighing boat or paper.

Carefully scoop the desired amount of Cobalt(II) iodide dihydrate from the stock container

onto the weighing vessel. Avoid creating dust.

Close the stock container immediately after use.

To transfer the weighed solid, gently tap the weighing vessel to guide the powder into the

receiving flask or beaker. A powder funnel can be used to minimize spillage.
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Cleanup:

Wipe the spatula and weighing area with a damp cloth or paper towel to collect any

residual dust.

Dispose of the weighing boat/paper and cleaning materials as hazardous waste.

Preparing a Cobalt(II) Iodide Dihydrate Solution
Preparation:

Wear appropriate PPE (lab coat, gloves, safety goggles).

Conduct the procedure in a chemical fume hood.

Procedure:

Weigh the required amount of Cobalt(II) iodide dihydrate following the protocol in section

6.1.

Place a stir bar in a beaker or flask of appropriate size.

Add the desired solvent (e.g., deionized water) to the beaker, typically about 80% of the

final volume.

While stirring, slowly add the weighed Cobalt(II) iodide dihydrate to the solvent.

Continue stirring until the solid is completely dissolved.

Once dissolved, transfer the solution to a volumetric flask.

Rinse the beaker with a small amount of the solvent and add the rinsing to the volumetric

flask to ensure all the compound is transferred.

Bring the solution to the final volume with the solvent.

Stopper and invert the flask several times to ensure homogeneity.

Storage:
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Transfer the prepared solution to a clearly labeled, sealed container. The label should

include the chemical name, concentration, date of preparation, and any relevant hazard

warnings.

Emergency Procedures
First Aid Measures

Exposure Route First Aid Instructions

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[1]

Spill Response
In the event of a spill, follow the established emergency procedures. The general workflow for a

minor spill is outlined below. For major spills, evacuate the area and contact emergency

services.

Spill Response Workflow for Cobalt(II) Iodide Dihydrate.

Disposal Considerations
All waste containing Cobalt(II) iodide dihydrate should be treated as hazardous waste.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.oxfordlabchem.com/msds/(C-02911)%20COBALT%20(II)%20IODIDE%2098%20(Hydrate).pdf
https://www.oxfordlabchem.com/msds/(C-02911)%20COBALT%20(II)%20IODIDE%2098%20(Hydrate).pdf
https://www.oxfordlabchem.com/msds/(C-02911)%20COBALT%20(II)%20IODIDE%2098%20(Hydrate).pdf
https://www.oxfordlabchem.com/msds/(C-02911)%20COBALT%20(II)%20IODIDE%2098%20(Hydrate).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste: Collect solid waste, including contaminated PPE and cleaning materials, in a

sealed, clearly labeled container.

Liquid Waste: Collect aqueous solutions in a designated, sealed waste container.

Disposal Method: Dispose of all waste in accordance with local, state, and federal

regulations. Contact your institution's environmental health and safety department for

specific disposal procedures. Do not dispose of down the drain.[1]

This technical guide is intended to provide comprehensive safety and handling information for

Cobalt(II) iodide dihydrate. It is not a substitute for proper training and adherence to institutional

safety protocols. Always consult the Safety Data Sheet (SDS) for the most current and detailed

information before working with any hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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